![molecular formula C14H17N3O2 B2580060 (E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide CAS No. 2411326-21-9](/img/structure/B2580060.png)
(E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide
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Overview
Description
(E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
(E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, it has been found to exhibit anticancer, antiviral, and anti-inflammatory properties. In agriculture, it has been shown to have potential as a pesticide and herbicide. In material science, it has been investigated for its optical and electronic properties.
Mechanism of Action
The mechanism of action of (E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that play a role in various biological processes. In cancer cells, it has been shown to induce apoptosis or programmed cell death. In viruses, it has been found to inhibit viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different organisms. In cancer cells, it has been found to inhibit cell proliferation and induce apoptosis. In viruses, it has been shown to inhibit viral replication and reduce the viral load. In plants, it has been found to have herbicidal and insecticidal effects.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide in lab experiments include its relatively simple synthesis method, its wide range of potential applications, and its ability to selectively target certain enzymes or proteins. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are numerous future directions for the scientific research of (E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide. Some potential areas of investigation include its use as a potential treatment for various diseases such as cancer, viral infections, and inflammatory disorders. It could also be further studied for its potential applications in agriculture as a pesticide or herbicide. Additionally, its optical and electronic properties could be investigated for potential use in material science and nanotechnology.
In conclusion, this compound is a chemical compound with significant potential for various applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of (E)-N-(1,3-Benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide involves the condensation reaction between 2-aminobenzoxazole and dimethylaminobutyraldehyde. The reaction is catalyzed by a base such as potassium carbonate or sodium hydroxide, and the product is obtained in good yield after purification by column chromatography.
properties
IUPAC Name |
(E)-N-(1,3-benzoxazol-2-ylmethyl)-4-(dimethylamino)but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-17(2)9-5-8-13(18)15-10-14-16-11-6-3-4-7-12(11)19-14/h3-8H,9-10H2,1-2H3,(H,15,18)/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSFSDNWOAZCOBV-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=CC(=O)NCC1=NC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C/C=C/C(=O)NCC1=NC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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